Cas no 441801-35-0 (3-Bromo-1H-indole-2-carbohydrazide)

• Product Name: 3-Bromo-1H-indole-2-carbohydrazide
• CAS No: 441801-35-0
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• MDL: MFCD08444014
• CID: 3143196
• PubChem ID: 18526107
• Update Time: 2025-06-14

3-Bromo-1H-indole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indole-2-carbohydrazide
• CS-0452552
• MFCD08444014
• AKOS005072155
• DA-0869
• 441801-35-0
• SCHEMBL7675599

• MDL： MFCD08444014
• Inchi： 1S/C9H8BrN3O/c10-7-5-3-1-2-4-6(5)12-8(7)9(14)13-11/h1-4,12H,11H2,(H,13,14)
• InChI Key： KGKOTYYYBJBGOU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(NN)=O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 252.98507g/mol
• Monoisotopic Mass: 252.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Melting Point: 192-194°C

3-Bromo-1H-indole-2-carbohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-Bromo-1H-indole-2-carbohydrazide

Comprehensive Overview of 3-Bromo-1H-indole-2-carbohydrazide (CAS No. 441801-35-0)

3-Bromo-1H-indole-2-carbohydrazide (CAS No. 441801-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated indole derivative is widely recognized for its potential applications in drug discovery and material science. The compound's unique structure, featuring a carbohydrazide moiety and a bromine substituent, makes it a versatile intermediate for synthesizing biologically active molecules.

Researchers are increasingly interested in 3-Bromo-1H-indole-2-carbohydrazide due to its role in developing novel antimicrobial agents and anticancer compounds. Recent studies highlight its efficacy in inhibiting specific enzymatic pathways, which aligns with the growing demand for targeted therapies. The compound's indole core is particularly noteworthy, as indole derivatives are prevalent in many FDA-approved drugs, including those for treating neurological disorders and infectious diseases.

In the context of green chemistry, 3-Bromo-1H-indole-2-carbohydrazide has been explored as a building block for sustainable synthesis. With the rise of eco-friendly manufacturing practices, this compound's potential to reduce waste and improve atom economy is a hot topic among chemists. Additionally, its compatibility with catalytic reactions and microwave-assisted synthesis techniques further enhances its appeal in modern laboratories.

The analytical characterization of 3-Bromo-1H-indole-2-carbohydrazide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are critical for regulatory compliance and reproducibility in research. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

From a commercial perspective, 3-Bromo-1H-indole-2-carbohydrazide is available through leading chemical suppliers, often with customizable packaging options. Its pricing and availability are influenced by factors such as raw material costs and global supply chain dynamics. Researchers frequently search for bulk suppliers or contract manufacturers to support large-scale projects, reflecting the compound's industrial relevance.

Looking ahead, the future of 3-Bromo-1H-indole-2-carbohydrazide appears promising, with ongoing investigations into its applications in bioconjugation and proteomics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both academic and industrial research.